Cas no 5077-30-5 (alpha-D-Galactopyranosyl-(1→3)-alpha-D-galactopyranosyl-(1→3)-D-galactose)

• Product Name: alpha-D-Galactopyranosyl-(1→3)-alpha-D-galactopyranosyl-(1→3)-D-galactose
• CAS No: 5077-30-5
• MF: C₁₈H₃₂O₁₆
• MW: 504.437088012695
• CID: 1999511
• PubChem ID: 101316459
• Update Time: 2025-04-21

alpha-D-Galactopyranosyl-(1→3)-alpha-D-galactopyranosyl-(1→3)-D-galactose Chemical and Physical Properties

Names and Identifiers

• alpha-D-Galactopyranosyl-(1→3)-alpha-D-galactopyranosyl-(1→3)-D-galactose
• Galactotriose
• (+)-3-O-(3-O-β-D-Galactopyranosyl-β-D-galactopyranosyl)-D-galactose
• 5077-30-5
• O-beta-D-Galactopyranosyl-(1-->3)-O-beta-D-galactopyranosyl-(1-->3)-D-galactose
• DTXSID201156400
• O-I(2)-D-Galactopyranosyl-(1a3)-O-I(2)-D-galactopyranosyl-(1a3)-D-galactose

• Inchi： 1S/C18H32O16/c19-1-5(23)9(25)15(6(24)2-20)33-18-14(30)16(11(27)8(4-22)32-18)34-17-13(29)12(28)10(26)7(3-21)31-17/h2,5-19,21-30H,1,3-4H2/t5-,6+,7-,8-,9+,10+,11+,12+,13-,14-,15-,16+,17+,18+/m1/s1
• InChI Key： UAMQRLTXHIUDST-OQTRKXEQSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@H]([C@H](O[C@H]([C@H](C=O)O)[C@H]([C@@H](CO)O)O)O[C@H](CO)[C@@H]1O)O

Computed Properties

• Exact Mass: 504.16903493g/mol
• Monoisotopic Mass: 504.16903493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.6
• Topological Polar Surface Area: 277Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides